(1-isopropyl-1H-imidazol-4-yl)methanol
Description
(1-Isopropyl-1H-imidazol-4-yl)methanol is an imidazole-based compound featuring a hydroxymethyl group at the 4-position and an isopropyl substituent at the 1-position of the imidazole ring. This structural motif confers unique physicochemical properties, such as moderate polarity due to the hydroxyl group and steric bulk from the isopropyl group. The compound has been utilized in medicinal chemistry as a precursor for synthesizing inhibitors targeting protein-protein interactions, such as WDR5-MYC . Its NMR data (1H NMR in methanol-d4) and LCMS characterization (m/z = 445.8–446.8 [M+H]+) confirm its identity and purity (≥95% AUC) .
Properties
Molecular Formula |
C7H12N2O |
|---|---|
Molecular Weight |
140.18 g/mol |
IUPAC Name |
(1-propan-2-ylimidazol-4-yl)methanol |
InChI |
InChI=1S/C7H12N2O/c1-6(2)9-3-7(4-10)8-5-9/h3,5-6,10H,4H2,1-2H3 |
InChI Key |
JNMJOYZNBDRVDG-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)N1C=C(N=C1)CO |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues with Varying Substituents
a. [4-(1,2-Dimethyl-5-nitro-1H-imidazol-4-yl)phenyl]methanol
- Structure : Contains a nitro group at the 5-position, methyl groups at 1- and 2-positions, and a hydroxymethylphenyl moiety at the 4-position.
- Synthesis: Prepared via chlorination using SOCl2, indicating higher reactivity of the hydroxymethyl group compared to (1-isopropyl-1H-imidazol-4-yl)methanol .
- Properties : Melting point 120°C (isopropyl alcohol); 1H-NMR (CDCl3) δ 4.62 (s, 2H, CH2) highlights the distinct electronic environment of the hydroxymethyl group .
b. (1-Methyl-1H-imidazol-4-yl)-methanol hydrochloride
- Structure : Features a methyl group at the 1-position instead of isopropyl, with a hydrochloride salt form.
- Properties : Molecular formula C5H9ClN2O (molar mass 148.59 g/mol). The hydrochloride salt enhances solubility in polar solvents compared to the neutral isopropyl analogue .
c. 4-[1-(2-Hydroxypropyl)-4,5-diphenyl-1H-imidazol-2-yl]benzoic Acid
- Structure : Contains a hydroxypropyl group at the 1-position and a benzoic acid moiety.
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